Cas no 131105-92-5 (Benzenethiol,2-amino-3,4-difluoro-)

• Product Name: Benzenethiol,2-amino-3,4-difluoro-
• CAS No: 131105-92-5
• MF: C₆H₅F₂NS
• MW: 161.17240691185
• CID: 102416
• PubChem ID: 18435226
• Update Time: 2025-04-18

Benzenethiol,2-amino-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-amino-3,4-difluoro-
• 2-amino-3,4-difluorobenzenethiol
• Benzenethiol, 2-amino-3,4-difluoro- (9CI)
• Benzenethiol,2-amino-3,4-difluoro-(9ci)
• 131105-92-5
• SCHEMBL8655817
• AKOS014312690
• DTXSID90593739
• 2-Amino-3,4-difluorobenzene-1-thiol
• NAHBKMLDMIVFNJ-UHFFFAOYSA-N
• 2-Amino-3,4-difluorothiophenol

• Inchi： 1S/C6H5F2NS/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H,9H2
• InChI Key： NAHBKMLDMIVFNJ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1N)F)F

Computed Properties

• Exact Mass: 161.01115
• Monoisotopic Mass: 161.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02